Cas no 1798029-40-9 (1'-[4-(trifluoromethoxy)benzoyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one)

• Product Name: 1'-[4-(trifluoromethoxy)benzoyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one
• CAS No: 1798029-40-9
• MF: C₂₀H₁₆F₃NO₄
• MW: 391.340556144714
• CID: 5373560
• Update Time: 2025-11-05

1'-[4-(trifluoromethoxy)benzoyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one Chemical and Physical Properties

Names and Identifiers

• 1'-[4-(trifluoromethoxy)benzoyl]spiro[2-benzofuran-3,4'-piperidine]-1-one
• 1'-[4-(trifluoromethoxy)benzoyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one

• Inchi： 1S/C20H16F3NO4/c21-20(22,23)27-14-7-5-13(6-8-14)17(25)24-11-9-19(10-12-24)16-4-2-1-3-15(16)18(26)28-19/h1-8H,9-12H2
• InChI Key： QUASDISUAQCSOP-UHFFFAOYSA-N
• SMILES： O1C2(CCN(C(=O)C3=CC=C(OC(F)(F)F)C=C3)CC2)C2=CC=CC=C2C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines N-benzoylpiperidines

Additional information on 1'-[4-(trifluoromethoxy)benzoyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one

Comprehensive Overview of 1'-[4-(Trifluoromethoxy)benzoyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one (CAS No. 1798029-40-9)

The compound 1'-[4-(trifluoromethoxy)benzoyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one (CAS No. 1798029-40-9) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique spirocyclic structure and the presence of a trifluoromethoxy group make it a valuable scaffold for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting neurological disorders and metabolic diseases, which are among the most pressing health challenges today.

One of the key features of 1'-[4-(trifluoromethoxy)benzoyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one is its spiro[2-benzofuran-1,4'-piperidine] core, which is known for its conformational rigidity and ability to interact with biological targets. The trifluoromethoxybenzoyl moiety further enhances its binding affinity and metabolic stability, making it a promising candidate for the development of novel therapeutics. These properties align with current trends in medicinal chemistry, where researchers are focusing on fluorinated compounds and spirocyclic architectures to improve drug efficacy and safety.

In recent years, the demand for fluorinated organic compounds like 1'-[4-(trifluoromethoxy)benzoyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one has surged, driven by their applications in central nervous system (CNS) drug development. The compound's ability to cross the blood-brain barrier (BBB) makes it particularly attractive for treating conditions such as Alzheimer's disease, Parkinson's disease, and depression. Additionally, its agrochemical potential is being explored, as fluorinated compounds often exhibit enhanced pesticidal and herbicidal activities.

The synthesis of 1'-[4-(trifluoromethoxy)benzoyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one involves multi-step organic transformations, including spirocyclization and benzoylation reactions. Advanced techniques such as microwave-assisted synthesis and catalyzed coupling reactions are often employed to improve yield and purity. These methods are in line with the growing emphasis on green chemistry and sustainable synthetic practices, which are hot topics in the chemical industry today.

From a commercial perspective, 1'-[4-(trifluoromethoxy)benzoyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one is gaining attention due to its potential as a high-value intermediate in the pharmaceutical sector. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the needs of drug discovery programs. Its market growth is further fueled by the rising investment in neurological research and the development of next-generation agrochemicals.

In conclusion, 1'-[4-(trifluoromethoxy)benzoyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one (CAS No. 1798029-40-9) represents a fascinating area of research with broad applications in medicine and agriculture. Its unique structural features and functional groups make it a compound of significant interest to scientists and industry professionals alike. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most critical challenges in health and food security.